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Introduction
Eosin Y is a synthetic, acidic xanthene dye widely employed as a counterstain in histology,

most notably in the Hematoxylin and Eosin (H&E) staining method.[1][2][3] In the H&E stain,

Hematoxylin stains cell nuclei a purplish-blue, while Eosin Y imparts various shades of pink and

red to eosinophilic structures such as the cytoplasm, collagen, muscle fibers, and erythrocytes.

[4][5][6][7][8] This differential staining provides a clear contrast between the nucleus and

cytoplasm, enabling pathologists and researchers to visualize tissue morphology.[8]

Eosin Y is an anionic (negatively charged) dye that binds to basic (positively charged) proteins

in the cytoplasm.[1][9] Its staining intensity and hue can be modulated by the solvent (aqueous

vs. alcoholic) and the pH of the solution.[9][10] Alcoholic solutions are often preferred,

especially in automated staining systems, as they can enhance differentiation and reduce the

leaching of the dye during subsequent dehydration steps.[9][10] The addition of an acid,

typically glacial acetic acid, sharpens the staining by lowering the pH to an optimal range of

approximately 4.6-5.0.[3][10][11]

Data Presentation: Eosin Y Solution Formulations
The following table summarizes various formulations for preparing Eosin Y stock and working

solutions. Concentrations and solvent types can be selected based on specific laboratory

protocols and desired staining characteristics.
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Solution Type Eosin Y (w/v)
Primary
Solvent

Additives
Source
Citation

Stock Solutions

1% Alcoholic

Stock
1 g

80 mL 95%

Ethanol, 20 mL

Distilled Water

- [12]

1% Alcoholic

Stock
10 g

800 mL 95%

Ethanol, 200 mL

Distilled Water

- [13]

Alcoholic Stock 1 g 1 L 70% Ethanol
5 mL Glacial

Acetic Acid
[14]

Working

Solutions

0.5% Aqueous 0.5% Distilled Water
~1 drop Acetic

Acid per 100 mL
[1][5]

0.1% Aqueous 0.1 g
1 L Distilled

Water

Glacial Acetic

Acid to pH 4.6-

6.0

[2]

~0.8% Alcoholic 1 g

320 mL Ethanol,

80 mL Distilled

Water

2 drops Glacial

Acetic Acid
[7]

0.5% Alcoholic 0.5% 90% Ethanol
Acidified (e.g.,

with Acetic Acid)
[1]

0.25% Alcoholic

(from 1% Stock)

250 mL of 1%

Stock

750 mL 80%

Ethanol

5 mL Glacial

Acetic Acid
[13]

Alcoholic (from

Stock)
1 part 1% Stock

3 parts 80%

Ethanol

Optional: Acetic

Acid
[12]

Eosin-Phloxine B

100 mL Eosin

Stock, 10 mL

Phloxine Stock

780 mL 95%

Ethanol

4 mL Glacial

Acetic Acid
[13][15]
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Experimental Protocols
Protocol 1: Preparation of 1% Alcoholic Eosin Y Stock
Solution
This protocol produces a concentrated stock solution that can be stored and diluted to create a

working solution.

Materials:

Eosin Y powder (Biological Stain Commission certified)

95% Ethanol

Distilled or Deionized Water

1 L Graduated cylinder or volumetric flask

Magnetic stirrer and stir bar

Weighing scale and weigh paper/boat

Storage bottle

Procedure:

Weigh 10 g of Eosin Y powder and place it into the 1 L flask.[13]

Measure 800 mL of 95% Ethanol and add it to the flask.[13]

Place the flask on a magnetic stirrer and add the stir bar. Stir until the powder is mostly

dispersed.

Add 200 mL of distilled water to the solution.[13]

Continue stirring until the Eosin Y is completely dissolved. This may take some time.

Once dissolved, transfer the solution to a clearly labeled storage bottle.
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Store at room temperature. The solution is stable for an extended period.[1]

Protocol 2: Preparation of 0.5% Aqueous Eosin Y
Working Solution
This is a ready-to-use aqueous formulation.

Materials:

Eosin Y powder

Distilled or Deionized Water

Glacial Acetic Acid (optional)

1 L Graduated cylinder or volumetric flask

Magnetic stirrer and stir bar

Weighing scale

Storage bottle

Filter paper (e.g., Whatman No. 1) and funnel

Procedure:

Weigh 5 g of Eosin Y powder.

Measure 1 L of distilled water and pour it into the flask.[12]

Add the Eosin Y powder to the water while stirring to facilitate dissolution.

(Optional) To sharpen the stain, slowly add 0.5 mL of glacial acetic acid for every 100 mL of

stain (5 mL for 1 L).[1][12] The optimal pH range is between 4.6 and 6.[2]

Stir until the solution is homogeneous.

Filter the solution before use to remove any undissolved particles.[1][2]
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Transfer to a labeled storage bottle and store at room temperature.

Protocol 3: Preparation of 0.25% Alcoholic Eosin Y
Working Solution (from 1% Stock)
This protocol describes the dilution of a stock solution to create a ready-to-use working

solution.

Materials:

1% Alcoholic Eosin Y Stock Solution (from Protocol 1)

80% Ethanol

Glacial Acetic Acid

Graduated cylinders

Mixing container/flask

Procedure:

In a suitable mixing container, measure 250 mL of the 1% Eosin Y stock solution.[13]

Add 750 mL of 80% Ethanol.[13]

Add 5 mL of glacial acetic acid to the mixture.[13]

Mix well until the solution is homogeneous.

The working solution is now ready for use. It should be filtered before the first use.[1] Store in

a tightly sealed container.

Mandatory Visualization
Workflow for Eosin Y Solution Preparation
The following diagram illustrates the general workflow for preparing both stock and working

Eosin Y staining solutions.
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Start: Gather Reagents
(Eosin Y Powder, Solvents, Acid)

1. Weigh Eosin Y Powder

2. Dissolve in Primary Solvent

Stock Solution
(e.g., 1% Alcoholic)

Store for later use

3. Optional: Add Acetic Acid
to Adjust pH (4.6-5.0)

Dilute Stock Solution
with appropriate solvent

Prepare Working Solution

4. Filter Solution

Working Staining Solution
(Ready for Use)

Click to download full resolution via product page

Caption: Workflow for preparing Eosin Y staining solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8006750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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